3-Ethyl-2-methyl-6-phenoxy-1,4-dihydroquinolin-4-one
Overview
Description
“3-Ethyl-2-methyl-6-phenoxy-1,4-dihydroquinolin-4-one” is a chemical compound with the CAS Number: 1178442-52-8 . It has a molecular weight of 279.34 . The IUPAC name for this compound is 3-ethyl-2-methyl-6-phenoxy-4 (1H)-quinolinone .
Molecular Structure Analysis
The InChI code for “3-Ethyl-2-methyl-6-phenoxy-1,4-dihydroquinolin-4-one” is 1S/C18H17NO2/c1-3-15-12 (2)19-17-10-9-14 (11-16 (17)18 (15)20)21-13-7-5-4-6-8-13/h4-11H,3H2,1-2H3, (H,19,20) . This code provides a unique representation of the compound’s molecular structure.Scientific Research Applications
Chemical Sensing and Imaging Applications
- Hazra et al. (2018) reported on the fluorescence sensing properties of quinoline-based compounds, which could potentially apply to 3-Ethyl-2-methyl-6-phenoxy-1,4-dihydroquinolin-4-one. These compounds have been used as dual fluorescence chemosensors for Al³⁺ and Zn²⁺ ions, indicating their utility in chemical sensing applications. They also demonstrated the capability for living cell imaging studies (Hazra, Roy, Mukherjee, Maiti, & Roy, 2018).
Synthesis and Drug Development
- Aly et al. (2018) synthesized various quinoline derivatives, including N-2,3-bis(6-substituted-4-hydroxy-2-oxo-1,2-dihydroquinolin-3-yl)naphthalene-1,4-diones, which were evaluated for their potential in extracellular signal-regulated kinases inhibition and anticancer activity. This suggests that 3-Ethyl-2-methyl-6-phenoxy-1,4-dihydroquinolin-4-one could be a candidate for drug development (Aly, El-Sheref, Bakheet, Mourad, Brown, Bräse, Nieger, & Ibrahim, 2018).
Antioxidant Properties
- Kumar et al. (2007) discussed the antioxidant profile of various quinoline derivatives. The study on 6-(Ethylthio)-, 6-(ethylseleno)-, and 6-(ethyltelluro)-2,2,4-trimethyl-1,2-dihydroquinoline provides insights into the potential antioxidant properties of similar compounds, including 3-Ethyl-2-methyl-6-phenoxy-1,4-dihydroquinolin-4-one (Kumar, Engman, Valgimigli, Amorati, Fumo, & Pedulli, 2007).
Biological Evaluation
- The synthesis and biological evaluation of various quinoline derivatives, as conducted by Satyanarayana et al. (2008), provide insights into the therapeutic potential of these compounds. Their study on 11-ethyl-2,3-dimethoxy-8,9-methylenedioxy-11H-isoquino[4,3-c]cinnolin-12-ones showed potent topoisomerase I targeting activity and antitumor activity, suggesting similar potential for 3-Ethyl-2-methyl-6-phenoxy-1,4-dihydroquinolin-4-one (Satyanarayana, Feng, Cheng, Liu, Tsai, Liu, & LaVoie, 2008).
Colorimetric and Fluorescence Sensing
- Halder, Hazra, and Roy (2018) synthesized a Schiff-base molecule for pH sensing, which might be relevant to the applications of 3-Ethyl-2-methyl-6-phenoxy-1,4-dihydroquinolin-4-one. Their findings show that such compounds can act as ratiometric fluorescent chemosensors for pH, indicating their use in various sensing applications (Halder, Hazra, & Roy, 2018).
Safety and Hazards
properties
IUPAC Name |
3-ethyl-2-methyl-6-phenoxy-1H-quinolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO2/c1-3-15-12(2)19-17-10-9-14(11-16(17)18(15)20)21-13-7-5-4-6-8-13/h4-11H,3H2,1-2H3,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPQRWPQXAKWUGQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(NC2=C(C1=O)C=C(C=C2)OC3=CC=CC=C3)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-2-methyl-6-phenoxy-1,4-dihydroquinolin-4-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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